Cas no 115479-42-0 (4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo2,3-dpyrimidin-2-amine)

• Product Name: 4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo2,3-dpyrimidin-2-amine
• CAS No: 115479-42-0
• MF: C₁₂H₁₆N₄O₅
• MW: 296.279242515564
• CID: 130790
• PubChem ID: 639614
• Update Time: 2025-07-19

4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo2,3-dpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 4-Methoxy-7--D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 4-METHOXY-7-ß-D-RIBOFURANOSYL-7H-PYRROLO[2,3-D]PYRIMIDIN-2-AMINE
• 4-Methoxy-7-β-D-ribo
• 7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4-methoxy-7-b-D-ribofuranosyl-
• 2-Amino-4-methoxy-7--D-ribofuranosylpyrrolo[2,3-d]pyrimidine
• 4-Methoxy-7-Beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 6-methoxy-7-deazaguanosine
• 4-methoxy-7-alpha-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 7H-pyrrolo[2,3-d]pyrimidin-2-amine, 4-methoxy-7-beta-D-ribofuranosyl-
• (2R,3R,4S,5R)-2-{2-amino-4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-7-yl}-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(2-amino-4-methoxypyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 4-Methoxy-7-?-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• (2R,3R,4S,5R)-2-(2-Amino-4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• InChI=1/C12H16N4O5/c1-20-10-5-2-3-16(9(5)14-12(13)15-10)11-8(19)7(18)6(4-17)21-11/h2-3,6-8,11,17-19H,4H2,1H3,(H2,13,14,15)/t6-,7-,8-,11-/m1/s
• 115479-42-0
• 4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo2,3-dpyrimidin-2-amine

• Inchi： 1S/C12H16N4O5/c1-20-10-5-2-3-16(9(5)14-12(13)15-10)11-8(19)7(18)6(4-17)21-11/h2-3,6-8,11,17-19H,4H2,1H3,(H2,13,14,15)/t6-,7-,8-,11-/m1/s1
• InChI Key： NVZVAEZSBCORRD-KCGFPETGSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC2=C(N=C(N)N=C12)OC)O)O

Computed Properties

• Exact Mass: 296.11200
• Monoisotopic Mass: 296.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 695.2±65.0 °C at 760 mmHg
• Flash Point: 374.2±34.3 °C
• PSA: 135.88000
• LogP: -0.78520
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo2,3-dpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides

Additional information on 4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo2,3-dpyrimidin-2-amine

4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine (CAS No. 115479-42-0): An Overview

4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine (CAS No. 115479-42-0) is a synthetic nucleoside analog that has garnered significant attention in the field of medicinal chemistry and drug development. This compound is characterized by its unique structural features, which include a methoxy-substituted pyrrolopyrimidine core and a β-D-ribofuranosyl sugar moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of viral infections and cancer.

The methoxy group on the pyrrolopyrimidine ring plays a crucial role in modulating the compound's biological activity. Recent studies have shown that this substitution can enhance the compound's stability and bioavailability, making it a promising candidate for further development. The β-D-ribofuranosyl sugar moiety, on the other hand, is essential for the compound's recognition and interaction with cellular enzymes, such as RNA polymerases and reverse transcriptases.

In the context of antiviral research, 4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine has been evaluated for its potential to inhibit viral replication. Studies have demonstrated that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and hepatitis C viruses (HCV). The mechanism of action involves the inhibition of viral RNA synthesis by competing with natural nucleosides for incorporation into the viral genome. This competitive inhibition disrupts the viral replication process, thereby reducing viral load and mitigating disease progression.

Beyond its antiviral properties, 4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine has also shown promise in cancer therapy. Preclinical studies have indicated that this compound can selectively target cancer cells by interfering with DNA synthesis and repair mechanisms. The selective toxicity to cancer cells is attributed to the compound's ability to exploit the unique metabolic pathways and vulnerabilities of rapidly dividing cells. This makes it a potential candidate for combination therapies with existing chemotherapeutic agents.

The pharmacokinetic properties of 4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring sustained drug levels in the body, which is essential for effective treatment of chronic conditions such as viral infections and cancer.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the large-scale production of 4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine. These methods involve multi-step synthetic routes that are both cost-effective and environmentally sustainable. The ability to produce this compound on a large scale is critical for advancing it through clinical trials and ultimately making it available as a therapeutic option.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Methoxy-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-2-am ine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 4-Methoxy-7-β-D ribofuranosyl 7H pyrrolo 2 3 d pyrimidin 2 amine (CAS No. 115479 42 0) represents a promising candidate in the development of novel antiviral and anticancer therapies. Its unique structural features, combined with favorable pharmacokinetic properties and promising preclinical results, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.